Cas no 21808-13-9 (1,2-Butanedione, 1-(2-thienyl)-)

1,2-Butanedione, 1-(2-thienyl)- structure
21808-13-9 structure
Product Name:1,2-Butanedione, 1-(2-thienyl)-
CAS No:21808-13-9
MF:C8H8O2S
MW:168.212921142578
CID:1409136
Update Time:2024-08-16

1,2-Butanedione, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanedione, 1-(2-thienyl)-
    • Inchi: 1S/C8H8O2S/c1-2-6(9)8(10)7-4-3-5-11-7/h3-5H,2H2,1H3
    • InChI Key: OLMMKNCWRUILSJ-UHFFFAOYSA-N
    • SMILES: C(C1SC=CC=1)(=O)C(=O)CC

Computed Properties

  • Exact Mass: 168.02454

Experimental Properties

  • Density: 1.196±0.06 g/cm3(Predicted)
  • Boiling Point: 253.8±13.0 °C(Predicted)
  • PSA: 34.14
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